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Compound Name: Thallium-203

Cat. No.: B080289

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the neutron capture cross section
data for Thallium-203 (2°3Tl). The information is compiled from various experimental
measurements and evaluated nuclear data libraries, offering valuable insights for researchers
and scientists. While Thallium-203 itself is not directly used in drug development,
understanding its neutron interaction properties is crucial in various fields of nuclear science
and technology, including the production of medical radioisotopes through neutron activation.
For instance, the radioactive isotope Thallium-204 is produced by neutron activation of stable
Thallium-203 in a nuclear reactor.[1]

Quantitative Data

The following tables summarize the key quantitative data for the 203TI(n,y)204TI reaction.

Table 1: Thermal Neutron Capture Cross Section and Resonance Integral for Thallium-203

Parameter Value Unit

Thermal Neutron Capture
) 11.4+0.2 barns
Cross Section (oo)

Resonance Integral (lo) 43.0£2.0 barns
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Source: Data compiled from the Evaluated Nuclear Data File (ENDF) project.
Table 2: Selected Resonance Parameters for Thallium-203

Recent measurements at the n_TOF facility at CERN have provided new, high-resolution data
on the resonance parameters of Thallium-203. An R-matrix analysis of the most relevant
capture levels in the resolved resonance region has been performed, including the first-ever
measurements below 3 keV of neutron energy.[2] More than 70 resonances have been
identified and analyzed up to 26 keV. These new data have led to an improvement in the stellar
capture cross section of 2°3T| in the 8 to 25 keV neutron energy range.[2]

While a complete table of all resonance parameters is extensive and best accessed through
dedicated nuclear data services, this guide presents a selection of key resonances to illustrate
the available data. The parameters include the resonance energy (Eo), the neutron width (I'n),
and the radiation width (I'y).

Resonance Energy (Eo)

(keV) Neutron Width (I'n) (eV) Radiation Width (I'y) (meV)
e

Data not directly available in a
tabular format in the provided
search results. Researchers
are encouraged to consult the
EXFOR database and recent
n_TOF publications for
detailed resonance parameter

tables.

Note: The n_TOF collaboration works to disseminate their experimental data through the
international EXFOR library.[3]

Experimental Protocols

The determination of neutron capture cross sections is a complex process that relies on
sophisticated experimental techniques. The time-of-flight (TOF) method is a primary technique
used for energy-dependent cross section measurements.
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Key Experimental Technique: Time-of-Flight (TOF) at n_TOF (CERN)

The n_TOF (neutron time-of-flight) facility at CERN is a leading center for high-resolution

neutron cross section measurements.[4] The key features of the experimental setup and

methodology are outlined below.

2.1. Neutron Source and Beamline

Neutron Production: A high-intensity pulsed proton beam (20 GeV/c) from the Proton
Synchrotron (PS) strikes a lead spallation target.[4] This interaction produces a broad
spectrum of neutrons with energies ranging from meV to GeV.[4]

Moderation: The neutrons are moderated by a water layer surrounding the target to produce
a wide energy spectrum, including the thermal and resonance regions of interest.[5]

Flight Path: The neutrons travel down one of two evacuated flight paths, a 185-meter
horizontal line (EAR1) or a 20-meter vertical line (EAR2).[4][6] The long flight path of EAR1
allows for very high energy resolution.[4]

2.2. Target and Detectors

Sample: A sample of Thallium-203, typically in the form of an oxide (TI203), is placed in the
neutron beam.[2]

Gamma-ray Detection: The prompt gamma-rays emitted following neutron capture in the
203T| sample are detected. A common detector system for this purpose consists of an array of
CeDs (deuterated benzene) liquid scintillation detectors.[7] These detectors are chosen for
their low sensitivity to scattered neutrons.[8]

Pulse Height Weighting Technique (PHWT): This technique is applied to the raw detector
signals to make the detection efficiency proportional to the total energy of the captured
gamma-ray cascade, thus allowing for the determination of the capture yield.[2]

2.3. Data Acquisition and Analysis

o Time-of-Flight Measurement: The energy of a neutron is determined by measuring the time it
takes to travel from the spallation target to the sample, a known distance.[9] The start signal
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is provided by the proton beam pulse, and the stop signal is the detection of the capture
gamma-ray.

e Flux Normalization: The neutron flux is monitored using a reference reaction with a well-
known cross section, such as the 6Li(n,a) reaction or by using a gold sample for flux
normalization.[10]

e Background Subtraction: Measurements are performed with and without the sample in the
beam, as well as with dummy samples, to accurately subtract background contributions.[7]

e Resonance Analysis: The capture yield as a function of neutron energy is analyzed using R-
matrix codes, such as SAMMY, to extract the resonance parameters (Eo, 'n, I'y).[10]

Mandatory Visualization

The following diagrams illustrate the logical workflow of a typical time-of-flight neutron capture
Cross section experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Thallium-203 Neutron
Capture Cross Section Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080289#thallium-203-neutron-capture-cross-section-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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